Cas no 3002-23-1 (6-Methylheptane-2,4-dione)

• Product Name: 6-Methylheptane-2,4-dione
• CAS No: 3002-23-1
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD00008939
• CID: 305828
• PubChem ID: 24896837
• Update Time: 2025-04-19

6-Methylheptane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Heptanedione,6-methyl-
• 6-Methylheptane-2,4-dione
• 6-Methyl-2,4-heptanedione
• 2,4-Heptanedione,6-methyl
• 2-methyl-4,6-heptanedione
• 6-Methylheptan-2,4-dione
• isobutylcarbonylacetone
• Isovalerylacetone
• NSC 42238
• NSC 42240
• NSC 46469
• NSC 94
• FT-0621234
• AI3-11696
• EINECS 221-093-6
• AS-77990
• SCHEMBL110123
• D91362
• CHEBI:180305
• 2,4-Heptanedione, 6-methyl-
• M0597
• O97VUG08UB
• DTXSID5062768
• NSC-94
• NS00020629
• J-017735
• UNII-O97VUG08UB
• CS-0095754
• AKOS004115498
• MFCD00008939
• 3002-23-1
• NSC94
• Q27285507
• 6-methyl-2,4-heptandione
• LMFA12000040
• 6-Methyl-2,4-heptanedione, >=98%
• STL185628
• DB-047690

• MDL： MFCD00008939
• Inchi： 1S/C8H14O2/c1-6(2)4-8(10)5-7(3)9/h6H,4-5H2,1-3H3
• InChI Key： IGMOYJSFRIASIE-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)CC(C)C
• BRN： 1751122

Computed Properties

• Exact Mass: 142.09900
• Monoisotopic Mass: 142.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 1.1
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• Color/Form: yellow
• Density: 0.92 g/mL at 25 °C(lit.)
• Melting Point: 25°C
• Boiling Point: 183°C(lit.)
• Flash Point: Fahrenheit: 138.2 ° f
  Celsius: 59 ° c
  
• Refractive Index: 1.4375 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (7.7 g/l) (25 º C),
• Water Partition Coefficient: It is insoluble in water.
• PSA: 34.14000
• LogP: 1.58070
• Solubility: Not available

6-Methylheptane-2,4-dione Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds